Cas no 477194-83-5 ((E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477194-83-5
• MF: C₂₃H₂₄N₄S
• MW: 388.528463363647
• CID: 6336130
• PubChem ID: 6383765
• Update Time: 2025-10-24

(E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• F0760-2783
• (2E)-N-(4-ethylanilino)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carboximidoyl cyanide
• AKOS024599321
• 477194-83-5
• (E)-N-(4-ethylphenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-N'-(4-ethylphenyl)-4-(4-isobutylphenyl)thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C23H24N4S/c1-4-17-7-11-20(12-8-17)26-27-21(14-24)23-25-22(15-28-23)19-9-5-18(6-10-19)13-16(2)3/h5-12,15-16,26H,4,13H2,1-3H3/b27-21+
• InChI Key： GLDQKFFEHVFNHH-SZXQPVLSSA-N
• SMILES： S1C(/C(/C#N)=N/NC2C=CC(=CC=2)CC)=NC(=C1)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 388.17216796g/mol
• Monoisotopic Mass: 388.17216796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide

Chemical Profile of (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-83-5)

The compound (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide, identified by its CAS number 477194-83-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in therapeutic interventions. The intricate arrangement of functional groups, including the presence of a cyano group and hydrazonoyl moiety, contributes to its unique chemical properties and reactivity.

Recent research in the domain of pharmacological chemistry has highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide incorporates elements that enhance its interaction with biological targets, making it a promising candidate for further investigation.

In particular, the presence of an ethyl group at the 4-position of one phenyl ring and a 2-methylpropyl group at the corresponding position on the other phenyl ring introduces steric and electronic effects that modulate the compound's binding affinity. These modifications have been strategically designed to optimize interactions with enzymes and receptors involved in various disease pathways. The cyano group further contributes to the molecule's reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry.

Current studies have demonstrated that derivatives of thiazole with similar structural motifs exhibit significant potential in modulating pathways associated with chronic diseases. For instance, research has shown that certain thiazole-based compounds can inhibit key enzymes implicated in inflammation and oxidative stress. The hydrazonoyl moiety in (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide is particularly noteworthy, as it has been associated with enhanced binding interactions in several pharmacological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and controlled condensation reactions, have been employed to construct the desired framework. These methodologies highlight the compound's complexity and the sophistication required in its preparation.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability for clinical applications. Preliminary studies have indicated favorable solubility profiles and metabolic stability, which are essential factors for drug development. Additionally, computational modeling has been utilized to predict binding affinities and interaction mechanisms, providing valuable insights into the compound's potential biological activity.

The therapeutic potential of (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide is further underscored by its ability to interact with multiple targets simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in drug design, as it can lead to more comprehensive therapeutic effects with fewer side effects. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its biological effects.

In conclusion, the compound (E)-N-(4-ethylphenyl)-4-4-(2-methylpropyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-83-5) represents a significant advancement in medicinal chemistry. Its complex structure and functional groups make it a promising candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties and mechanisms of action will be essential in realizing its full potential in addressing various health challenges.